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An In-depth Technical Guide on the Core Properties of Scandium (III) Hydroxide

Introduction
Scandium (III) hydroxide, with the chemical formula Sc(OH)₃, is an inorganic compound of

significant interest in various scientific and industrial fields.[1][2] As a key intermediate in the

extraction and purification of scandium, it serves as a precursor for the production of high-purity

scandium oxide (Sc₂O₃), which is utilized in high-performance alloys, ceramics, and

electronics.[3][4] This guide provides a comprehensive overview of the fundamental properties

of Scandium (III) hydroxide, its synthesis, and characterization, tailored for researchers,

scientists, and professionals in drug development.

Core Physicochemical Properties
Scandium (III) hydroxide is a white, amorphous or crystalline solid.[5][6] It is classified as an

amphoteric compound, meaning it can react as both an acid and a base.[1][2][3] This

amphoterism allows it to dissolve in both acidic and basic solutions.[3]

Quantitative Data Summary
The key quantitative properties of Scandium (III) hydroxide are summarized in the table below.

These values are reported at standard conditions (25 °C and 100 kPa) unless otherwise noted.

[1][2]
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Property Value Reference

Chemical Formula Sc(OH)₃ [1][2]

Molecular Weight 95.977 g/mol [1][7]

Density 2.65 g/cm³ [1][2]

Solubility in Water
0.0279 mol/L (freshly

prepared)
[1][2]

0.0008 mol/L (aged, converted

to ScO(OH))
[1][2]

Solubility Product (Ksp) 2.22 × 10⁻³¹ [1][2]

pH of Saturated Solution 7.85 [1][2][4]

Appearance
White powder or crystalline

solid
[5][6][8]

Chemical Behavior and Reactivity
Solubility and Amphoterism
Scandium (III) hydroxide is slightly soluble in water.[1][2] Over time, the initially precipitated

Sc(OH)₃ undergoes aging and converts to scandium oxide-hydroxide (ScO(OH)), which is

significantly less soluble.[1][2]

Its amphoteric nature is a key characteristic.[1][3]

Reaction with Acids: It dissolves in acids to form scandium salts.

Sc(OH)₃ + 3HCl → ScCl₃ + 3H₂O

Reaction with Bases: It dissolves in strong bases to form scandate ions.[3]

Sc(OH)₃ + NaOH → Na[Sc(OH)₄] (Simplified representation)

In concentrated NaOH, it can form salts like Na₃Sc(OH)₆.[9] With potassium hydroxide, it

can form complex salts such as K₃Sc(OH)₆.[3]
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Thermal Decomposition
Upon heating, Scandium (III) hydroxide decomposes to form scandium (III) oxide (Sc₂O₃) and

water. This calcination process is typically carried out at high temperatures, often in the range

of 700–800°C, to ensure complete conversion.[3]

Decomposition Reaction: 2Sc(OH)₃ → Sc₂O₃ + 3H₂O[3]

Experimental Protocols
Synthesis of Scandium (III) Hydroxide via Precipitation
A common and straightforward method for synthesizing Sc(OH)₃ is through the precipitation of

a soluble scandium salt with a base.[1][3]

Materials:

Scandium (III) chloride (ScCl₃) or Scandium (III) nitrate (Sc(NO₃)₃) solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH) solution (e.g., 1 M)

Deionized water

pH meter

Magnetic stirrer and stir bar

Beakers, burette, and filtration apparatus (e.g., Büchner funnel and filter paper)

Methodology:

A solution of a scandium salt (e.g., ScCl₃) is prepared in a beaker with deionized water.

The solution is placed on a magnetic stirrer to ensure homogeneity.

The basic solution (e.g., NaOH) is slowly added dropwise from a burette while continuously

monitoring the pH of the scandium salt solution.
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Scandium (III) hydroxide will begin to precipitate as a white solid. The base is added until the

pH of the solution reaches approximately 8-9 to ensure quantitative precipitation.[3]

The mixture is stirred for a period (e.g., 1-2 hours) to allow the precipitate to age and

facilitate better filtration.

The precipitate is separated from the solution by filtration.

The collected solid is washed several times with deionized water to remove any remaining

soluble salts.

The final product, Scandium (III) hydroxide, is dried in a low-temperature oven or a

desiccator.

It is important to note that the nature of the starting materials can lead to the formation of

different intermediates, such as Sc(OH)₁.₇₅Cl₁.₂₅ when using ScCl₃.[1][2][4]

Visualizations
Synthesis Workflow
The following diagram illustrates the experimental workflow for the synthesis of Scandium (III)

hydroxide via the precipitation method.
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Figure 1: Synthesis of Scandium (III) Hydroxide
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Caption: Synthesis of Scandium (III) Hydroxide.
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Logical Relationship of Properties
This diagram shows the relationship between the synthesis, properties, and applications of

Scandium (III) hydroxide.

Figure 2: Interrelation of Sc(OH)₃ Properties and Applications
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Caption: Properties and Applications of Sc(OH)₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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